Cas no 1396857-25-2 (N-(2,4-dimethyl-1,3-thiazol-5-yl)methyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide)

• Product Name: N-(2,4-dimethyl-1,3-thiazol-5-yl)methyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide
• CAS No: 1396857-25-2
• MF: C₂₀H₂₃N₅OS₂
• MW: 413.559520959854
• CID: 5969567
• PubChem ID: 71795560
• Update Time: 2025-07-15

N-(2,4-dimethyl-1,3-thiazol-5-yl)methyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethyl-1,3-thiazol-5-yl)methyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide
• N-((2,4-dimethylthiazol-5-yl)methyl)-1-(6-(thiophen-2-yl)pyridazin-3-yl)piperidine-3-carboxamide
• AKOS024546392
• 1396857-25-2
• VU0542320-1
• F6261-3524
• N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-1-(6-thiophen-2-ylpyridazin-3-yl)piperidine-3-carboxamide
• N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-3-carboxamide

• Inchi： 1S/C20H23N5OS2/c1-13-18(28-14(2)22-13)11-21-20(26)15-5-3-9-25(12-15)19-8-7-16(23-24-19)17-6-4-10-27-17/h4,6-8,10,15H,3,5,9,11-12H2,1-2H3,(H,21,26)
• InChI Key： BZUDLDXTDZCVJM-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1CNC(C1CN(C2=CC=C(C3=CC=CS3)N=N2)CCC1)=O

Computed Properties

• Exact Mass: 413.13440272g/mol
• Monoisotopic Mass: 413.13440272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(2,4-dimethyl-1,3-thiazol-5-yl)methyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide

Comprehensive Overview of N-(2,4-dimethyl-1,3-thiazol-5-yl)methyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide (CAS 1396857-25-2)

N-(2,4-dimethyl-1,3-thiazol-5-yl)methyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide (CAS 1396857-25-2) is a structurally complex compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of thiazole, pyridazine, and piperidine moieties, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its intricate molecular architecture.

The compound's thiophene and thiazole rings contribute to its aromatic properties, which are crucial for interactions with biological targets. These structural elements are often explored in drug discovery due to their ability to enhance binding affinity and selectivity. The presence of a pyridazine core further adds to its versatility, as this heterocycle is known for its role in medicinal chemistry, particularly in the development of kinase inhibitors and other enzyme modulators.

In recent years, the scientific community has shown growing interest in N-(2,4-dimethyl-1,3-thiazol-5-yl)methyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide due to its potential applications in addressing unmet medical needs. For instance, its structural features align with compounds being investigated for neurodegenerative diseases and metabolic disorders. This has led to increased searches for "CAS 1396857-25-2 uses" and "thiazole-pyridazine derivatives in drug discovery" across academic and industry databases.

From a synthetic chemistry perspective, the preparation of N-(2,4-dimethyl-1,3-thiazol-5-yl)methyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide involves multi-step organic transformations. Key challenges include the regioselective functionalization of the thiazole ring and the efficient coupling of the pyridazine and piperidine components. These synthetic hurdles have sparked discussions in forums and research papers, with queries like "synthesis of CAS 1396857-25-2" becoming increasingly common among organic chemists.

The compound's physicochemical properties, such as its solubility, stability, and lipophilicity, are critical factors in its potential development as a therapeutic agent. Early studies suggest that the carboxamide linkage in N-(2,4-dimethyl-1,3-thiazol-5-yl)methyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide may contribute to improved metabolic stability compared to similar derivatives. This aspect has led to research questions like "how does the carboxamide group affect drug-like properties" appearing in scientific literature searches.

In the context of current trends in precision medicine, N-(2,4-dimethyl-1,3-thiazol-5-yl)methyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide represents an interesting case study. Its multi-target potential aligns with the growing shift toward polypharmacology approaches in drug development. This has resulted in increased online searches for terms such as "multi-target drugs with thiazole-pyridazine cores" and "CAS 1396857-25-2 mechanism of action," reflecting the compound's relevance in contemporary research.

Quality control and analytical characterization of N-(2,4-dimethyl-1,3-thiazol-5-yl)methyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide present unique challenges due to its structural complexity. Advanced techniques such as high-resolution mass spectrometry and multidimensional NMR spectroscopy are typically employed to confirm its identity and purity. These analytical considerations have generated search queries like "HPLC methods for CAS 1396857-25-2" among quality assurance professionals.

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As research into N-(2,4-dimethyl-1,3-thiazol-5-yl)methyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide continues to evolve, its potential applications in various disease areas are being explored. The scientific community remains particularly interested in its possible role in addressing conditions with limited treatment options, leading to frequent searches for "CAS 1396857-25-2 clinical potential" and "thiazole-pyridazine derivatives in rare diseases."

In conclusion, N-(2,4-dimethyl-1,3-thiazol-5-yl)methyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-3-carboxamide (CAS 1396857-25-2) represents a fascinating subject of study at the intersection of medicinal chemistry and drug development. Its unique structural features and potential biological activities continue to drive research interest and scientific inquiry across multiple disciplines.